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Compound of Interest

Compound Name: 4-Aminobutan-2-one

Cat. No.: B1611400

This technical guide provides a concise overview of 4-Aminobutan-2-one, a chemical
compound of interest to researchers, scientists, and professionals in drug development. This
document outlines its fundamental chemical identifiers.

~hemical Identi

Identifier Value

IUPAC Name 4-aminobutan-2-one[1]

CAS Number 23645-04-7[1][2]

Molecular Formula C4H9ONO[1][2]

Synonyms 4-Amino-butan-2-one, 2-Butanone, 4-amino-[1]

The hydrochloride salt of this compound, 4-Aminobutan-2-one hydrochloride, is also
commonly referenced and has the CAS numbers 92901-20-7 and 21419-24-9[3][4][5].

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and specific signaling pathways involving 4-Aminobutan-2-
one are highly specific and typically found within peer-reviewed scientific literature. Due to the
nature of general web search, providing detailed, validated experimental methodologies and
comprehensive signaling pathway diagrams with the required level of technical depth is beyond
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the scope of this format. For accurate and in-depth protocols, researchers are advised to
consult specialized scientific databases and publications.

To illustrate a generalized workflow for compound analysis, the following diagram outlines a
typical process from compound identification to pathway analysis.
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A generalized workflow for chemical compound analysis.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1611400?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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